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Introduction

ETP-45658 is a potent inhibitor of phosphoinositide 3-kinase (PI3K), with significant activity
against multiple isoforms including PI3Ka, PI3Kd, PI3K[3, and PI3Ky.[1][2] It also demonstrates
inhibitory effects on DNA-dependent protein kinase (DNA-PK) and the mammalian target of
rapamycin (mTOR).[1][2] The compound's ability to target the PIBK/AKT/mTOR signaling
pathway makes it a valuable tool for cancer research.[1][3][4] ETP-45658 has been shown to
inhibit the proliferation of various cancer cell lines and induce cell cycle arrest.[1][5] Proper
preparation of a stock solution is the first critical step for obtaining reliable and reproducible
results in in vitro and in vivo studies. This document provides a detailed protocol for the
preparation of an ETP-45658 stock solution using dimethyl sulfoxide (DMSOQO) as the solvent.

Quantitative Data Summary

The following table summarizes the key quantitative data for ETP-45658, including its inhibitory
concentrations (IC50) against various kinases and its effective concentrations (EC50) in
different cancer cell lines.
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Parameter Value Cell Line/Target Reference
Molecular Weight 311.34 g/mol N/A [1]
Formula Ci16H17Ns02 N/A [1]
o 250 mg/mL (802.98
Solubility in DMSO N/A [1]
mM)
ICso (PI3K0) 22.0nM Kinase Assay [1]
ICso (PI3KJ) 39.8 nM Kinase Assay [1]
ICso (PI3KP) 129.0 nM Kinase Assay [1]
ICso (PI3KY) 717.3 nM Kinase Assay [1]
ICso (mutant PI3Ka _
16.8 nM Kinase Assay [1]
H1047R)
ICso (mutant PI3Ka )
13.1 nM Kinase Assay [1]
E545K)
ICso (DNA-PK) 70.6 nM Kinase Assay [1]
ICs0 (MTOR) 152.0 nM Kinase Assay [1]
Cell Proliferation
ECso (MCF7) 0.48 uM [1]
Assay
Cell Proliferation
ECso (PC3) 0.49 uM [1]
Assay
Cell Proliferation
ECso (786-0) 2.62 uM [1]
Assay
Cell Proliferation
ECso (HTC116) 3.53 uM [1]
Assay
Cell Proliferation
ECso (U251) 5.56 uM [1]

Assay

Signaling Pathway and Experimental Workflow
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The diagrams below illustrate the PISK/AKT/mTOR signaling pathway targeted by ETP-45658
and the experimental workflow for preparing the stock solution.
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Caption: PI3BK/AKT/mTOR signaling pathway inhibited by ETP-45658.
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Caption: Workflow for preparing ETP-45658 stock solution.

Experimental Protocol: Preparation of ETP-45658
Stock Solution

This protocol details the steps for preparing a high-concentration stock solution of ETP-45658
in DMSO.

Materials:

o ETP-45658 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

» Sterile, light-protected (amber or opaque) polypropylene microcentrifuge tubes

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Sonicator (optional, to aid dissolution)

Safety Precautions:

e Always handle ETP-45658 in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Material Safety Data Sheet (MSDS) for ETP-45658 for complete safety and
handling information before starting any work.

Procedure:

o Equilibration: Allow the vial of ETP-45658 powder to reach room temperature before opening
to prevent condensation of moisture.
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e Weighing: Carefully weigh the desired amount of ETP-45658 powder using a calibrated
analytical balance. Transfer the powder to a sterile microcentrifuge tube.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
ETP-45658 powder to achieve the desired stock concentration. For example, to prepare a 10
mM stock solution, add 3.2119 mL of DMSO to 1 mg of ETP-45658 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. If the compound does not fully dissolve with vortexing, sonicate the
tube for 5-10 minutes. Gentle warming in a water bath can also aid dissolution, but avoid
excessive heat.

 Visual Inspection: After dissolution, visually inspect the solution to ensure it is clear and free
of any particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected polypropylene tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] When ready to use, thaw an aliquot at room
temperature and dilute it to the final working concentration in the appropriate cell culture
medium or buffer.

Note on DMSO: The use of newly opened, anhydrous DMSO is recommended as hygroscopic
DMSO can significantly impact the solubility of the product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ETP-
45658 Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621646/docs#application-notes-and-protocols-
preparation-of-etp-45658-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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